(2,3-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (2,3-dimethoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19N3O5S/c1-26-16-8-4-7-15(17(16)27-2)18(23)21-10-9-20-19(21)28-12-13-5-3-6-14(11-13)22(24)25/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: ZANGJXCSZXGLPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN=C2SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol

Description

(2,3-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H19N3O5S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Enzyme Inhibitory Properties

• Antioxidant Activities : Phenol derivatives, including compounds structurally related to the given chemical, have demonstrated significant antioxidant properties. For instance, a study by Artunç et al. (2020) synthesized and tested various phenol derivatives for their antioxidant activities using ABTS•+ and DPPH• scavenging methods. These molecules showed a powerful antioxidant profile, comparable to standard antioxidants (Artunç et al., 2020).
• Enzyme Inhibition : The same study also explored the inhibition effects of these phenol compounds against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) activities. The phenols were found to be effective inhibitors, demonstrating the potential for applications in addressing enzyme-related disorders (Artunç et al., 2020).

Antimicrobial Activities

• Antibacterial Properties : A study by Chandra et al. (2020) on a series of similar compounds found that certain derivatives exhibited significant antibacterial activity. This highlights the potential of these compounds in developing new broad-spectrum antibiotics (Chandra et al., 2020).

Polymer Synthesis and Properties

• Polymer Development : In the field of polymer chemistry, compounds with a similar structure have been used to synthesize novel polymers. For example, Ghaemy et al. (2013) synthesized new poly(amide-ether)s bearing imidazole pendants, using a similar process. These polymers showed potential for various industrial applications due to their solubility and thermal properties (Ghaemy et al., 2013).

Antitumor Activities

• Anticancer Potential : Studies have explored compounds with related structures for their anticancer properties. Hayakawa et al. (2004) synthesized a derivative, which exhibited selective cytotoxicity against tumorigenic cell lines, suggesting potential use in cancer treatment (Hayakawa et al., 2004).